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Compound of Interest

Compound Name: C.l. Pigment Violet 23

Cat. No.: B1314786

An In-depth Examination of its Chemical and Physical Properties for Researchers, Scientists,
and Drug Development Professionals

C.l. Pigment Violet 23, also known as Carbazole Violet, is a high-performance organic
pigment belonging to the dioxazine class of compounds.[1][2] It is highly valued for its intense
violet hue, exceptional color strength, and excellent fastness properties, making it a crucial
colorant in a multitude of demanding applications, including automotive coatings, industrial
paints, printing inks, plastics, and textile printing.[3][4] This technical guide provides a detailed
overview of the chemical and physical properties of C.l. Pigment Violet 23, along with
standardized experimental protocols for its characterization, to support its use in research and
development.

Chemical Identity and Structure

C.l. Pigment Violet 23 is chemically identified as 8,18-dichloro-5,15-diethyl-5,15-
dihydrodiindolo[3,2-b:3',2'-m]triphenodioxazine.[1] Its synthesis involves the condensation of 3-
amino-N-ethylcarbazole with chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone).[2][5] The
molecule possesses a centrosymmetric, angular structure.[2]

Table 1: Chemical Identification of C.l. Pigment Violet 23
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Identifier Value

C.l. Name Pigment Violet 23
C.l. Number 51319[1][6]

CAS Number 6358-30-1[6]

EINECS Number

228-767-9[6]

Molecular Formula

C34H22CI2N402[1][6]

Molecular Weight

589.47 g/mol [6]

Chemical Class

Dioxazine[1][3]

Physical and Fastness Properties

The performance of C.I. Pigment Violet 23 in various applications is dictated by its distinct

physical and fastness properties. These properties are summarized in the tables below.

Table 2: Physical Properties of C.l. Pigment Violet 23

Property Value

Appearance Violet powder[6]

Hue Bluish Violet[7][8]

Density 1.40 - 1.60 g/cm?3[9]

Melting Point 385 - 455 °C (decomposes)[9][10]

Average Particle Size

0.04 - 0.07 pm[9]

Specific Surface Area

45 - 102 m3/g[9]

Oil Absorption

50 - 80 g/100g [3][11]

pH of 10% Aqueous Slurry

5.0 - 8.0[9][12]

Table 3: Fastness Properties and Chemical Resistance of C.l. Pigment Violet 23
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Property Rating/Value

Lightfastness (Full Shade) 7 - 8 (on a scale of 1-8)[6][11]
Lightfastness (Reduced Shade) 6 - 7 (on a scale of 1-8)[7][8]
Heat Stability 200 - 280 °C[6][13]

Water Resistance 5 (on a scale of 1-5)[7][11]
Acid Resistance 5 (on a scale of 1-5)[11]

Alkali Resistance 5 (on a scale of 1-5)[11]
Ethanol Resistance 4 -5 (on a scale of 1-5)[3][11]
Xylene Resistance 3 -5 (on a scale of 1-5)[11][12]

Experimental Protocols

Accurate characterization of C.I. Pigment Violet 23 relies on standardized testing
methodologies. The following section outlines the general protocols for key experiments based
on internationally recognized standards.

Determination of Physical Properties

o Density: The specific gravity of the pigment can be determined using a pycnometer method
as described in ASTM D153. This involves measuring the mass of a known volume of the

pigment.

» Oil Absorption: The oil absorption value, which is crucial for paint and ink formulations, is
determined according to ISO 787-5 or ASTM D281. This test measures the amount of
linseed oil required to form a coherent paste with a known weight of the pigment.

e pH of Agueous Suspension: The pH of a 10% aqueous suspension of the pigment is
measured using a pH meter, following the procedure outlined in ISO 787-9 or ASTM D1208.

Evaluation of Fastness Properties

 Lightfastness: The resistance of the pigment to fading upon exposure to light is evaluated
according to ISO 105-B02. This standard describes the use of a xenon arc lamp to simulate

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://en.wikipedia.org/wiki/Pigment_violet_23
https://www.tkechemical.com/info/quality-control-standards-for-organic-pigments-102092969.html
https://www.nbupbright.com/about/quality-control/
https://www.powderbulksolids.com/instrumentation-control/particle-size-of-mineral-pigment-and-color-hiding-power
https://en.wikipedia.org/wiki/Pigment_violet_23
https://patents.google.com/patent/US4345074A/en
https://www.nbupbright.com/about/quality-control/
https://www.tkechemical.com/info/quality-control-standards-for-organic-pigments-102092969.html
https://www.tkechemical.com/info/quality-control-standards-for-organic-pigments-102092969.html
https://www.tkechemical.com/info/quality-control-standards-for-organic-pigments-102092969.html
https://www.sepscience.com/astm-safety-standards-in-pigment-testing-ensuring-regulatory-compliance-12079
https://www.tkechemical.com/info/quality-control-standards-for-organic-pigments-102092969.html
https://www.tkechemical.com/info/quality-control-standards-for-organic-pigments-102092969.html
https://en1.nbchao.com/k/7019/
https://www.benchchem.com/product/b1314786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

natural sunlight and the assessment of color change against a blue wool scale.

o Heat Stability: The heat stability of the pigment is determined by incorporating it into a
specific polymer or coating and exposing it to elevated temperatures for a defined period.
ISO 787-21 provides a general method for comparing the heat stability of pigments. The
temperature at which a significant color change occurs is recorded.

Particle Size and Crystal Structure Analysis

 Particle Size Distribution: Laser diffraction is a common technique for determining the
particle size distribution of pigments.[14] The method involves dispersing the pigment in a
suitable liquid medium and passing a laser beam through the suspension. The resulting
diffraction pattern is analyzed to calculate the particle size distribution.

o Crystal Structure Analysis: X-ray Diffraction (XRD) is a powerful tool for analyzing the crystal
structure of organic pigments.[15] The XRD pattern provides a unique fingerprint of the
crystalline phase, allowing for identification and the study of polymorphism. The analysis
involves exposing a powdered sample of the pigment to a beam of X-rays and measuring the
scattered intensity as a function of the scattering angle.

Manufacturing and Quality Control Workflow

The production of C.l. Pigment Violet 23 involves a multi-step synthesis followed by rigorous
quality control to ensure batch-to-batch consistency and high performance. The general
workflow is illustrated in the diagram below.
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Caption: Manufacturing and Quality Control Workflow for C.I. Pigment Violet 23.

Synthesis Pathway

The synthesis of C.l. Pigment Violet 23 is a key process that determines the final properties of
the pigment. The simplified reaction pathway is depicted below.

Condensation C.l. Pigment Violet 23

3-Amino-N-ethylcarbazole

Chloranil
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Caption: Simplified Synthesis Pathway of C.l. Pigment Violet 23.

This technical guide provides a foundational understanding of C.I. Pigment Violet 23 for
professionals in research and development. The tabulated data offers a quick reference for its
key properties, while the outlined experimental protocols provide a starting point for its rigorous
characterization. The visualized workflows offer insights into its industrial production and quality
assurance processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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